3-(3-chlorophenyl)-2-methyl-7-(1,3-thiazol-2-yl)pyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one

• Molecular Formula: C18H11ClN6OS
• Molecular Weight: 394.8 g/mol
• IUPAC Name: 5-(3-chlorophenyl)-4-methyl-11-(1,3-thiazol-2-yl)-2,3,7,8,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C18H11ClN6OS/c1-10-14(11-3-2-4-12(19)9-11)16-22-21-15-13(25(16)23-10)5-7-24(17(15)26)18-20-6-8-27-18/h2-9H,1H3
• InChI Key: BYHORSRRFPUXRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C(=O)N(C=C3)C4=NC=CS4)N=NC2=C1C5=CC(=CC=C5)Cl

Description

3-(3-Chlorophenyl)-2-methyl-7-(1,3-thiazol-2-yl)pyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one is a polycyclic heteroaromatic compound featuring a pyrazolo-pyrido-triazine core fused with a thiazole ring. The presence of the 3-chlorophenyl and thiazol-2-yl substituents suggests enhanced electronic and steric effects, which may influence its physicochemical properties and biological activity.

Preparation Methods

The synthesis of 3-(3-chlorophenyl)-2-methyl-7-(1,3-thiazol-2-yl)pyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one involves multiple steps, starting from readily available precursorsIndustrial production methods may involve optimization of reaction conditions to improve yield and purity, as well as the use of scalable processes to ensure cost-effectiveness and efficiency .

Chemical Reactions Analysis

3-(3-chlorophenyl)-2-methyl-7-(1,3-thiazol-2-yl)pyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, particularly at the chlorophenyl and thiazolyl moieties, using suitable nucleophiles or electrophiles. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions

Scientific Research Applications

3-(3-chlorophenyl)-2-methyl-7-(1,3-thiazol-2-yl)pyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reference compound in analytical studies.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, particularly in targeting specific enzymes or receptors.

Industry: The compound may be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds

Mechanism of Action

The mechanism of action of 3-(3-chlorophenyl)-2-methyl-7-(1,3-thiazol-2-yl)pyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved in its mechanism of action are currently under investigation, with studies focusing on its binding affinity, selectivity, and overall pharmacodynamics .

Comparison with Similar Compounds

Key Observations:

• Thiazole vs.
• Chlorophenyl Positioning : The 3-chlorophenyl group in the target compound may induce steric hindrance distinct from the 4-chlorophenyl analog in , affecting binding interactions in biological systems.
• Lipophilicity : The trifluoromethoxy group in increases logP compared to the target compound, suggesting divergent pharmacokinetic profiles .

Q & A

Basic: What are the recommended synthetic routes for preparing this compound, and how can reaction yields be optimized?

Answer:
The compound’s synthesis typically involves multi-step heterocyclic annulation. A common approach is to use pyrazolo-pyridine intermediates (e.g., pyrazolo[1,5-a]pyrimidine derivatives) as precursors, followed by functionalization with chlorophenyl and thiazolyl groups via nucleophilic substitution or cross-coupling reactions. For example, microwave-assisted synthesis (30–100 W, 80–120°C) can reduce reaction times from hours to minutes while maintaining yields >70% . Solvent selection (e.g., dioxane, ethanol, or pyridine) and catalyst systems (e.g., Pd/C for Suzuki couplings) are critical for yield optimization. Pre-purification via column chromatography (silica gel, hexane/ethyl acetate gradient) ensures intermediate purity .

Basic: How should researchers characterize this compound’s structure and purity?

Answer:
Structural confirmation requires a combination of:

• 1H/13C NMR : Key signals include aromatic protons (δ 7.2–8.5 ppm for thiazole and chlorophenyl groups) and methyl resonances (δ 2.3–2.7 ppm) .
• Mass spectrometry (HRMS) : Molecular ion peaks (e.g., [M+H]+) must align with theoretical masses (calculated using PubChem data) .
• Melting point analysis : Compare observed values (e.g., 220–230°C) with literature data to confirm purity .
  For purity assessment, use HPLC (C18 column, acetonitrile/water mobile phase) with >95% purity as a benchmark .

Advanced: How can computational modeling predict this compound’s reactivity in nucleophilic substitution reactions?

Answer:
Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G* level) can map electron density distributions, identifying reactive sites. For example:

• The thiazole sulfur atom shows high electrophilicity (Fukui indices >0.15), making it prone to nucleophilic attack .
• Substituent effects (e.g., electron-withdrawing chloro groups) stabilize transition states, reducing activation energies by ~10–15 kJ/mol .
  Validate predictions with kinetic studies (e.g., monitoring reaction rates via UV-Vis spectroscopy in DMSO/water mixtures) .

Advanced: What strategies resolve contradictions in biological activity data across studies?

Answer:
Discrepancies often arise from assay conditions. Mitigate via:

• Standardized protocols : Use consistent cell lines (e.g., HEK293 for kinase inhibition assays) and controls (e.g., staurosporine for IC50 comparisons) .
• Solubility optimization : Prepare stock solutions in DMSO (≤0.1% v/v) to avoid precipitation in aqueous buffers .
• Metabolic stability testing : Incubate with liver microsomes (human/rat) to assess degradation rates, which may explain variability in in vivo efficacy .

Basic: What are the key physicochemical properties influencing this compound’s solubility and stability?

Answer:

• LogP : Predicted ~3.2 (PubChem), indicating moderate lipophilicity. Adjust via salt formation (e.g., hydrochloride salts) or co-solvents (PEG-400) .
• pH stability : Degrades above pH 8.0 (hydrolysis of the triazine ring); store in acidic buffers (pH 4.0–6.0) .
• Thermal stability : Decomposes at >150°C; avoid lyophilization and use freeze-drying for long-term storage .

Advanced: How to design experiments assessing environmental fate and ecotoxicological impacts?

Answer:
Follow the INCHEMBIOL framework :

Abiotic studies : Measure hydrolysis half-life (t1/2) in water at pH 5–9 and photodegradation under UV light (λ = 254 nm).

Biotic studies : Use Daphnia magna for acute toxicity (LC50) and soil microbiota for biodegradation assays (OECD 307 guidelines).

Modeling : Employ QSAR models (e.g., EPI Suite) to predict bioaccumulation factors (BCF >500 suggests high risk) .

Basic: What spectroscopic techniques differentiate this compound from structurally similar analogs?

Answer:

• IR spectroscopy : The thiazole C-S stretch (650–750 cm⁻¹) and triazine ring vibrations (1500–1600 cm⁻¹) are diagnostic .
• X-ray crystallography : Resolve π-π stacking between pyrido and triazine rings (d-spacing ~3.5 Å) to confirm solid-state packing .
• 2D NMR (HSQC/HMBC) : Correlate methyl protons (δ 2.5 ppm) to adjacent carbons (δ 25–30 ppm) to exclude positional isomers .

Advanced: How can researchers optimize selectivity for target enzymes (e.g., kinases) while minimizing off-target effects?

Answer:

• Structure-activity relationship (SAR) : Modify the thiazole substituent (e.g., replace with oxazole) and test inhibition against kinase panels (e.g., Eurofins DiscoverX) .
• Molecular docking : Use AutoDock Vina to screen binding poses in ATP-binding pockets (e.g., PDB ID 3T9 for kinase targets) .
• Cellular thermal shift assays (CETSA) : Confirm target engagement by measuring protein thermal stability shifts (±5°C) in presence of the compound .